Cas no 2229584-70-5 (4-(3-amino-1,2-oxazol-5-yl)-N,N-dimethylbenzamide)

• Product Name: 4-(3-amino-1,2-oxazol-5-yl)-N,N-dimethylbenzamide
• CAS No: 2229584-70-5
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 6310544
• PubChem ID: 165851950
• Update Time: 2025-06-13

4-(3-amino-1,2-oxazol-5-yl)-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-1,2-oxazol-5-yl)-N,N-dimethylbenzamide
• 2229584-70-5
• EN300-1748078

• Inchi： 1S/C12H13N3O2/c1-15(2)12(16)9-5-3-8(4-6-9)10-7-11(13)14-17-10/h3-7H,1-2H3,(H2,13,14)
• InChI Key： BUJIGUJMCUVKOG-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)C1C=CC(C(N(C)C)=O)=CC=1

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.4Ų

Additional information on 4-(3-amino-1,2-oxazol-5-yl)-N,N-dimethylbenzamide

Comprehensive Overview of 4-(3-amino-1,2-oxazol-5-yl)-N,N-dimethylbenzamide (CAS No. 2229584-70-5)

The compound 4-(3-amino-1,2-oxazol-5-yl)-N,N-dimethylbenzamide, identified by its CAS number 2229584-70-5, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining an amino-oxazole moiety with a dimethylbenzamide group, which contributes to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a kinase inhibitor or ligand for biological targets, making it a subject of ongoing studies in precision medicine.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in cancer research and neurodegenerative disease treatments. The 4-(3-amino-1,2-oxazol-5-yl)-N,N-dimethylbenzamide structure aligns with these trends, as its oxazole ring is known to enhance binding affinity and metabolic stability. This has led to its exploration in high-throughput screening (HTS) assays, where it serves as a promising candidate for modulating protein-protein interactions.

From a synthetic chemistry perspective, the preparation of CAS 2229584-70-5 involves multi-step organic reactions, including cyclization and amide coupling techniques. Its purity and stability are critical for reproducible results in biological assays, prompting rigorous analytical validation using HPLC and mass spectrometry. These methodologies ensure compliance with industry standards for drug-like compounds.

The rise of AI-driven drug discovery has further amplified interest in compounds like 4-(3-amino-1,2-oxazol-5-yl)-N,N-dimethylbenzamide. Machine learning models now predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), accelerating its integration into virtual libraries. This synergy between computational and experimental approaches underscores its relevance in modern medicinal chemistry.

Beyond therapeutics, this compound’s fluorescence properties are being investigated for bioimaging applications. Its ability to emit light under specific wavelengths makes it a potential tool for tracking cellular processes, aligning with the growing field of theranostics. Such versatility highlights why CAS 2229584-70-5 remains a focal point in interdisciplinary research.

Environmental and regulatory considerations also play a role in its development. Researchers emphasize green chemistry principles to minimize waste during synthesis, addressing broader concerns about sustainable pharmaceutical manufacturing. This dual focus on efficacy and sustainability ensures its alignment with global health priorities.

In summary, 4-(3-amino-1,2-oxazol-5-yl)-N,N-dimethylbenzamide exemplifies the convergence of innovation in organic synthesis, drug design, and biotechnology. Its CAS 2229584-70-5 identifier marks it as a compound of enduring scientific value, poised to contribute to breakthroughs in personalized medicine and beyond.